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Compound of Interest

Compound Name: 2,3,4,5-Tetrafluorobenzyl alcohol

Cat. No.: B150956

An In-depth Technical Guide to 2,3,4,5-
Tetrafluorobenzyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3,4,5-Tetrafluorobenzyl alcohol,
a key fluorinated intermediate in organic synthesis. Its unique electronic properties make it a
valuable building block in the development of novel pharmaceuticals and advanced materials.
This document outlines its chemical identity, physical properties, a detailed experimental
protocol for its synthesis, and its applications in research and development.

Chemical Structure and Identity

2,3,4,5-Tetrafluorobenzyl alcohol is an aromatic alcohol characterized by a benzyl group
substituted with four fluorine atoms on the phenyl ring.

Chemical Structure:
CAS Number: 53072-18-7[1][2][3][4]1[5]
Molecular Formula: C7H4aF4O[1][4]

IUPAC Name: (2,3,4,5-Tetrafluorophenyl)methanol
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Physicochemical Properties

A summary of the key physicochemical properties of 2,3,4,5-Tetrafluorobenzyl alcohol is
presented in the table below. This data is essential for its handling, application in reactions, and
for analytical purposes.

Property Value Reference

Molecular Weight 180.1 g/mol [1]

Colorless to light orange to
Appearance o [11[5]
yellow clear liquid

Purity > 98% (by GC) [1][5]
Density 1.51 g/mL at 25°C [1][5]
Boiling Point 198-202 °C [3]
Melting Point 10-12 °C [3]
Refractive Index n20/D 1.456 [3]

- Soluble in organic solvents
Solubility [3]
such as ether and alcohol.

Synthesis of 2,3,4,5-Tetrafluorobenzyl Alcohol

The synthesis of 2,3,4,5-Tetrafluorobenzyl alcohol can be achieved through a two-step
process starting from 2,3,4,5-Tetrafluorobenzoic acid. The first step involves the conversion of
the carboxylic acid to its corresponding acid chloride, followed by a reduction to the alcohol.

Experimental Protocol

The following protocol is adapted from a patented synthesis method.[2]
Step 1: Synthesis of 2,3,4,5-Tetrafluorobenzoyl chloride

e To areaction vessel, add 50g (0.258 mol) of 2,3,4,5-tetrafluorobenzoic acid and 150 mL of
thionyl chloride.
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e Add 3 drops of N,N-dimethylformamide (DMF) as a catalyst.

e Heat the mixture to 70°C and maintain a reflux. The reaction is considered complete when
the solution becomes clear and gas evolution ceases.

o After the reaction, recover the excess thionyl chloride by atmospheric distillation.

e The crude 2,3,4,5-tetrafluorobenzoyl chloride is then purified by vacuum distillation to yield a
colorless oily product (yield: 99%).[2]

Step 2: Synthesis of 2,3,4,5-Tetrafluorobenzyl alcohol

e In a 500 mL four-necked flask, add 4.16 g (0.11 mol) of sodium borohydride (NaBH4) and 10
g of ethylene glycol dimethyl ether.

o Heat the mixture to 78-80°C under a nitrogen atmosphere and maintain a reflux for 3 hours
to activate the sodium borohydride.

 After activation, cool the mixture to 20-30°C and add 300 g of water, stirring until the solid is
dissolved.

e Cool the solution to 5°C.

e Under a nitrogen atmosphere, slowly add 54.1 g of 2,3,4,5-tetrafluorobenzoyl chloride
dropwise. The reaction is exothermic, and gas and solid will be generated. Control the
reaction temperature between 5-15°C. The addition should take approximately 3 hours.

 After the addition is complete, maintain the temperature for an additional hour.
e Add 100 g of dichloromethane and stir for 10 minutes.

« Filter the mixture to remove insoluble inorganic salts. Wash the filter cake with 50 g of
dichloromethane.

o Combine the filtrates and separate the organic layer.

o Recover the dichloromethane by distillation to obtain the final product, 2,3,4,5-
Tetrafluorobenzyl alcohol.
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Synthesis Pathway Diagram

The following diagram illustrates the two-step synthesis of 2,3,4,5-Tetrafluorobenzyl alcohol
from 2,3,4,5-Tetrafluorobenzoic acid.

Step 1: Acid Chloride Formation

2,3,4,5-Tetrafluorobenzoic Acid

o

50Cl2, DMF (cat.), 70°C

2,3,4,5-Tetrafluorobenzoyl Chloride

1. NaBHa4, Ethylene glycol dimethyl ether, 78-80°C
2. H20, 5-15°C

Step 2: Reduction

2,3,4,5-Tetrafluorobenzyl Alcohol

Click to download full resolution via product page
Caption: Synthesis pathway of 2,3,4,5-Tetrafluorobenzyl alcohol.

Applications in Research and Drug Development

2,3,4,5-Tetrafluorobenzyl alcohol is a versatile intermediate with several applications in
scientific research and industrial processes:

+ Synthesis of Fluorinated Compounds: It serves as a crucial precursor in the synthesis of
various fluorinated organic molecules, which are of significant interest in the pharmaceutical

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b150956?utm_src=pdf-body
https://www.benchchem.com/product/b150956?utm_src=pdf-body-img
https://www.benchchem.com/product/b150956?utm_src=pdf-body
https://www.benchchem.com/product/b150956?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

and agrochemical industries due to the unique properties conferred by fluorine atoms.[1][5]

o Development of Specialty Chemicals: This compound is utilized in the production of specialty
chemicals that require high thermal stability and specific electronic properties, making it
valuable in the materials science and electronics sectors.[1][5]

e Analytical Chemistry: It can be employed as a derivatizing agent in analytical techniques to
enhance the detection and quantification of various analytes within complex mixtures.[5]

The presence of the tetrafluorinated phenyl ring can significantly influence the biological
activity, metabolic stability, and pharmacokinetic properties of a molecule, making this alcohol a
valuable scaffold for medicinal chemists in the design of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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